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Compound of Interest

Compound Name: 5-azido-1,3-dioxaindane
CAS No.: 155268-21-6
Cat. No.: B6232541
Get Quote
. J

Compound ldentity:

Name: 5-azido-1,3-dioxaindane (5-azido-1,3-benzodioxole)

Chemical Class: Aryl Azide[1]

Molecular Formula: C7HsNz30O:2

Stability Index:

o Note: While this meets the theoretical "safe" threshold (Ratio = 3), aryl azides are
energetic materials. They decompose violently releasing nitrogen gas (

) upon exposure to heat, shock, or high-intensity UV light.

CORE DIRECTIVE: DO NOT TREAT AS STANDARD ORGANIC WASTE. Under no
circumstances should this compound be concentrated to dryness if the temperature exceeds
40°C, nor should it be disposed of down the drain. The primary disposal method is Segregated
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Hazardous Waste Pickup. In-lab chemical deactivation is reserved strictly for spills, glassware
cleaning, and trace residues.

Part 2: Operational Disposal Logistics
Decision Matrix: Disposal vs. Deactivation

The following logic gate determines the correct procedure based on the physical state and
quantity of the material.
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Material Assessment
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Segregated Waste Stream
(Do Not Treat)
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Figure 1: Decision matrix for determining whether to package for disposal or chemically
deactivate.
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Part 3: Detailed Protocols

Protocol A: Segregated Waste Packaging (Primary
Method)

Use this for: Bulk solids, reaction mixtures, and stock solutions.

Causality: Professional waste contractors use high-temperature incineration with scrubbers to
safely manage nitrogen release and toxic byproducts. In-lab destruction of bulk azides
introduces unnecessary risk of thermal runaway.

Container Selection: Use an amber glass bottle or a high-density polyethylene (HDPE)
container.

o Critical:Do not use metal containers or metal spatulas. Azides react with heavy metals
(Cu, Pb) to form highly unstable metal azides.

Stabilization:

o If solid: Keep the solid dampened with a compatible solvent (e.g., Hexane or Toluene) if it
is known to be dry/shock-sensitive.

o If solution: Ensure the solvent is clearly labeled.

Labeling:
o Affix a hazardous waste label.[2]

o Explicit Warning: Write "ORGANIC AZIDE - POTENTIALLY EXPLOSIVE" and "DO NOT
CONCENTRATE" on the tag.

Storage: Store in a secondary containment bin away from acids, heat sources, and light until
pickup.

Protocol B: Chemical Deactivation (Residues & Spills)

Use this for: Cleaning glassware, decontaminating spatulas, and neutralizing minor spills (<500
mgQ).
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Mechanism (Staudinger Reduction): The safest method to deactivate organic azides in the lab
is reduction to the corresponding amine using Triphenylphosphine (

). This process releases nitrogen gas (
) in a controlled manner and eliminates the explosion hazard.

Reagents Table:

Reagent Role Quantity Guideline

Triphenylphosphine ( 1.5 - 2.0 equivalents per mole

Reducing Agent )
) of azide
) Sufficient to submerge
Dichloromethane (DCM) Solvent
glassware
Trace amount (added after
Water Hydrolysis Agent

)

Step-by-Step Procedure:

o Preparation: Perform all work in a fume hood. Remove all ignition sources.

e Soak: Place contaminated glassware or spill cleanup materials (wipes) into a beaker.
» Solvent Addition: Add DCM to cover the items.

» Reagent Addition: Slowly add solid Triphenylphosphine (

). A mild exotherm and bubbling (
gas) indicate the reaction is proceeding.

e Incubation: Allow to stand at room temperature for at least 3 hours (overnight is preferred for

complete decontamination).

o Verification: Check for the disappearance of the azide peak (~2100 cm~1) via IR

spectroscopy if verification is required.
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» Final Disposal: The resulting solution contains the amine (5-amino-1,3-benzodioxole) and

triphenylphosphine oxide. This mixture is no longer explosive but is still toxic. Dispose of as

Standard Halogenated Organic Waste.

Part 4: Physical Properties & Compatibility Data

Understanding the physical limits of 5-azido-1,3-dioxaindane is vital for safe storage and

handling.

Solubility & Stability Table

Parameter Characteristic Operational Implication
) Use these solvents for
N Soluble in DCM, Toluene, Ethyl o ) )
Solubility dilution/cleaning. Avoid water

Acetate.[3]

for initial dissolution.

Thermal Stability

Decomposes > 100°C
(Predicted).

NEVER heat solutions > 40°C.

Do not distill to dryness.

Light Sensitivity

High (UV sensitive).

Store in amber vials or wrap in
foil. Photolysis generates

reactive nitrenes.[4]

Incompatibility

Acids: Forms Hydrazoic Acid (

). Metals: Forms Metal Azides.

Keep away from rotary
evaporator baths (often
copper/brass parts) and acid

waste streams.

Decontamination Workflow Diagram
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Figure 2: Workflow for decontaminating laboratory glassware containing azide residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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